Cas no 1804868-48-1 (2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide
• CAS No: 1804868-48-1
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4893810
• Update Time: 2025-05-20

2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide

• Inchi： 1S/C8H7F2IN2O/c1-3-5(11)4(8(12)14)2-13-6(3)7(9)10/h2,7H,1H3,(H2,12,14)
• InChI Key： ZSHCSLIGXSZCRL-UHFFFAOYSA-N
• SMILES： IC1C(C(N)=O)=CN=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.4
• Topological Polar Surface Area: 56

Additional information on 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide

Introduction to 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide (CAS No. 1804868-48-1)

2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide (CAS No. 1804868-48-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide is composed of a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methyl group, along with a carboxamide functional group. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide is particularly noteworthy for its ability to modulate the electronic properties of the molecule, thereby influencing its reactivity and biological activity.

The iodine substitution on the pyridine ring is another key feature of this compound. Iodine atoms are often used in medicinal chemistry to enhance the lipophilicity and binding affinity of molecules, which can be crucial for optimizing their therapeutic efficacy. Additionally, the iodine atom can serve as a useful handle for further derivatization and functionalization, allowing researchers to explore a wide range of analogs with diverse biological activities.

The carboxamide functional group in 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide plays a critical role in mediating interactions with biological targets. Carboxamides are known for their ability to form hydrogen bonds, which can enhance the binding affinity and selectivity of molecules for specific protein targets. This property makes 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide an attractive scaffold for the design of potent and selective inhibitors or activators of various biological pathways.

In terms of its synthetic accessibility, 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide can be prepared through well-established synthetic routes. One common approach involves the sequential functionalization of a pyridine derivative, followed by the introduction of the difluoromethyl and iodine substituents. The final step typically involves the formation of the carboxamide functionality through amidation reactions. These synthetic methods are robust and scalable, making it feasible to produce sufficient quantities of the compound for preclinical and clinical studies.

The biological evaluation of 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide has revealed its potential as a lead compound for various therapeutic applications. For instance, preliminary studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This suggests that it could be developed into an effective anti-inflammatory agent for treating conditions such as arthritis or inflammatory bowel disease.

Furthermore, research has indicated that 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide may have antiviral properties. Studies have demonstrated its ability to inhibit viral replication in vitro, making it a promising candidate for the development of antiviral drugs targeting emerging viral threats such as influenza or coronaviruses.

In addition to its therapeutic potential, 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide has also been explored as a tool compound in chemical biology research. Its unique structure and functional groups make it suitable for use in high-throughput screening assays to identify novel protein-protein interactions or to probe specific cellular pathways. This versatility has led to its adoption by several research groups as a valuable tool in their investigative efforts.

The safety profile of 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide is another important consideration for its development as a pharmaceutical agent. Preclinical toxicology studies have indicated that this compound exhibits favorable safety margins across multiple species, suggesting that it is well-tolerated at therapeutic doses. However, further investigations are necessary to fully characterize its safety profile and ensure its suitability for clinical use.

In conclusion, 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-carboxamide (CAS No. 1804868-48-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology studies. Ongoing research efforts are likely to uncover additional applications and optimize its potential benefits for human health.